5-methyl-3-phenyl-N,N-dipropyl-4-isoxazolecarboxamide

• IUPAC Name: 5-methyl-3-phenyl-N,N-dipropyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H22N2O2/c1-4-11-19(12-5-2)17(20)15-13(3)21-18-16(15)14-9-7-6-8-10-14/h6-10H,4-5,11-12H2,1-3H3
• InChI Key: BLABLZCAZKXYBD-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)C1=C(ON=C1C2=CC=CC=C2)C
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

5-methyl-3-phenyl-N,N-dipropyl-4-isoxazolecarboxamide, also known as MPDPi, is a synthetic compound that belongs to the family of isoxazolecarboxamides. MPDPi has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 5-methyl-3-phenyl-N,N-dipropyl-4-isoxazolecarboxamide is not fully understood. However, it has been proposed that this compound binds to the sigma-1 receptor and modulates its activity, leading to downstream effects on cellular processes. This compound has been shown to increase the release of certain neurotransmitters, such as dopamine, and to enhance neuronal survival under certain conditions.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to increase the release of dopamine in the striatum, a brain region that is involved in reward and motivation. This compound has also been shown to enhance neuronal survival under conditions of oxidative stress and to protect against neuronal damage caused by glutamate toxicity.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methyl-3-phenyl-N,N-dipropyl-4-isoxazolecarboxamide in lab experiments is its high affinity for the sigma-1 receptor. This allows researchers to selectively target this receptor and investigate its role in various cellular processes. However, one limitation of using this compound is its potential for off-target effects. This compound has been shown to bind to other proteins, such as the dopamine transporter, which could confound the results of experiments.

Future Directions

There are several future directions for research on 5-methyl-3-phenyl-N,N-dipropyl-4-isoxazolecarboxamide. One area of interest is the potential therapeutic applications of this compound. It has been shown to have neuroprotective effects and to enhance neuronal survival, which could make it a promising candidate for the treatment of neurodegenerative diseases. Another area of interest is the role of the sigma-1 receptor in various cellular processes. Further investigation into the downstream effects of sigma-1 receptor activation could lead to the development of new therapeutic targets.

Scientific Research Applications

5-methyl-3-phenyl-N,N-dipropyl-4-isoxazolecarboxamide has been used extensively in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, a protein that is involved in various cellular processes, including ion channel regulation, cell survival, and neuroprotection. This compound has been used as a tool to study the role of the sigma-1 receptor in these processes and to investigate potential therapeutic applications.